N-(1-butyl-1H-tetrazol-5-yl)-N'-(imidazo[2,1-b][1,3]thiazol-6-ylmethyl)urea

• IUPAC Name: 1-(1-butyltetrazol-5-yl)-3-(imidazo[2,1-b][1,3]thiazol-6-ylmethyl)urea
• InChI: InChI=1S/C12H16N8OS/c1-2-3-4-20-10(16-17-18-20)15-11(21)13-7-9-8-19-5-6-22-12(19)14-9/h5-6,8H,2-4,7H2,1H3,(H2,13,15,16,18,21)
• InChI Key: YPDIAVGUAKQLJW-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=NN=N1)NC(=O)NCC2=CN3C=CSC3=N2
• Molecular Formula: C12H16N8OS
• Molecular Weight: 320.38 g/mol

Description

N-(1-butyl-1H-tetrazol-5-yl)-N'-(imidazo[2,1-b][1,3]thiazol-6-ylmethyl)urea, also known as BITU, is a compound that has gained significant attention in recent years due to its potential applications in scientific research. BITU is a synthetic compound that is used in the field of chemistry and biochemistry to study various biological processes.

Scientific Research Applications

N-(1-butyl-1H-tetrazol-5-yl)-N'-(imidazo[2,1-b][1,3]thiazol-6-ylmethyl)urea has a wide range of applications in scientific research. It is used as a tool to study various biological processes, including enzyme kinetics, protein-protein interactions, and signal transduction pathways. This compound has been used to study the activity of kinases, phosphatases, and other enzymes involved in cellular signaling pathways. This compound has also been used in the development of new drugs and therapies for various diseases.

Mechanism of Action

N-(1-butyl-1H-tetrazol-5-yl)-N'-(imidazo[2,1-b][1,3]thiazol-6-ylmethyl)urea acts as an inhibitor of protein kinases and has been shown to inhibit the activity of several kinases, including p38 MAP kinase, JNK, and ERK. This compound binds to the ATP-binding site of the kinase, preventing the kinase from phosphorylating its substrate. This inhibition of kinase activity can lead to downstream effects on cellular signaling pathways and can be used to study the role of kinases in various biological processes.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells and to induce apoptosis in cancer cells. This compound has also been shown to have anti-inflammatory effects and to reduce the production of pro-inflammatory cytokines. This compound has been used in studies of neurodegenerative diseases, such as Alzheimer's disease, and has been shown to have neuroprotective effects.

Advantages and Limitations for Lab Experiments

N-(1-butyl-1H-tetrazol-5-yl)-N'-(imidazo[2,1-b][1,3]thiazol-6-ylmethyl)urea has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized in the lab. It is also stable and can be stored for long periods of time without degradation. This compound has a high potency and can be used at low concentrations, which reduces the cost of experiments. However, this compound has some limitations. It has a narrow range of kinase targets and may not be effective against all kinases. This compound also has limited solubility in aqueous solutions, which can limit its use in some experiments.

Future Directions

There are several future directions for the use of N-(1-butyl-1H-tetrazol-5-yl)-N'-(imidazo[2,1-b][1,3]thiazol-6-ylmethyl)urea in scientific research. One direction is the development of new this compound analogs with improved potency and selectivity for specific kinases. Another direction is the use of this compound in the development of new drugs and therapies for various diseases, including cancer and neurodegenerative diseases. This compound can also be used in the study of other biological processes, such as protein-protein interactions and gene expression. Overall, this compound has significant potential for use in scientific research and has already contributed to our understanding of various biological processes.